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Compound Name:

one
CAS No.: 146562-83-6
Cat. No.: B118004

Get Quote

Executive Summary

The amide bond is the bedrock of stability in peptides and pharmaceuticals, historically
considered inert to nucleophilic attack due to strong amidic resonance (

, ~15-20 kcal/mol). However, this stability often hinders synthetic utility, requiring harsh
conditions for cleavage or functionalization.[1]

Twisted amides represent a paradigm shift. By geometrically constraining the amide bond—
either through steric bulk (acyclic) or ring strain (bridged)—the nitrogen lone pair is forced out
of alignment with the carbonyl

-system. This "ground-state destabilization" restores ketone-like electrophilicity to the carbonyl
carbon, enabling mild acylation, transamidation, and transition-metal-catalyzed N—C bond
activation under neutral or weakly basic conditions.

This guide details the mechanistic principles, selection criteria, and validated protocols for
deploying twisted amides as high-value acylating agents and synthetic intermediates.
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Part 1: The Mechanistic Basis of "Twist"
The Planar Dogma vs. The Twisted Reality

In a classical planar amide, the nitrogen lone pair (

) is delocalized into the carbonyl antibonding orbital (

), conferring double-bond character to the N—C bond. This resonance renders the carbonyl
carbon poor electrophile and the nitrogen a poor leaving group.

Twisted amides disrupt this orbital overlap. The degree of distortion is quantified by the
Winkler-Dunitz parameters:

o Twist Angle (

): Rotation around the N—C bond (0° = planar, 90° = orthogonal/fully twisted).
o Pyramidalization (

): The degree of

character at the nitrogen.
When

approaches 90°, resonance is abolished. The N-C bond lengthens, the C=0 bond shortens
(resembling a ketone), and the barrier to nucleophilic attack drops precipitously.

Visualization: Orbital Misalignment

The following diagram illustrates the electronic consequence of geometric twisting.
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Caption: Disruption of amidic resonance in twisted amides lowers the activation energy for
nucleophilic attack, facilitating acylation under mild conditions.

Part 2: Strategic Classes of Twisted Amides

Researchers should select the class of twisted amide based on the synthetic goal: Reagent (for
delivering acyl groups) or Substrate (for activating an existing amide).
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Part 3: Experimental Protocols
Protocol A: Chemoselective Acylation using N-Acyl
Glutarimides

Application: Mild acylation of alcohols or amines without acidic/basic catalysts. Source
Reference: Yamada et al. & Szostak et al.

Rationale:N-Acyl glutarimides feature a nearly orthogonal N—C bond (

). They act as powerful acyl donors that can selectively acylate primary amines over alcohols,
or alcohols under neutral conditions, driven by the release of the glutarimide leaving group.
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Materials:

e Substrate: Primary/Secondary Alcohol or Amine (1.0 equiv)
o Reagent: N-Acyl glutarimide (1.1 equiv) [Synthesized via acid chloride + glutarimide + base]
e Solvent: Toluene or CH2Clz (Anhydrous)

» Base (Optional): DMAP (0.1 equiv) for sterically hindered alcohols; often not needed for
amines.

Step-by-Step Procedure:

o Preparation of N-Acyl Glutarimide (if not stock):
o Dissolve glutarimide (1.0 equiv) in THF. Add EtsN (1.2 equiv).
o Cool to 0 °C. Add Acid Chloride (1.0 equiv) dropwise.

o Stir 1 h at RT. Filter salts, concentrate, and recrystallize (often from EtOAc/Hex). Target is
a stable, white solid.[2]

e Acylation Reaction:

o In a flame-dried vial, dissolve the Nucleophile (Alcohol/Amine, 1.0 mmol) in anhydrous
Toluene (0.2 M).

o Add N-Acyl Glutarimide (1.1 mmol).

o Optimization Note: For amines, stir at RT.[3] For alcohols, heat to 60-80 °C. If reaction is
sluggish, add 10 mol% DMAP.

e Monitoring:

o Monitor by TLC. The N-acyl glutarimide spot (higher R_f) will disappear; glutarimide (polar)
will precipitate or streak.

o Workup:
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o Dilute with Et20. Wash with sat. NaHCOs (to remove glutarimide byproduct) and Brine.
o Dry over Na2SOa4 and concentrate.

o Yields typically >90%.

Protocol B: Nickel-Catalyzed Esterification via N,N-Di-
Boc Activation

Application: Converting a stable primary amide into an ester (Amide-to-Ester transformation).
Source Reference: Garg, N. K. et al. & Szostak, M. et al.

Rationale: Primary amides are inert to Ni-catalysis. Converting them to N,N-di-Boc amides
twists the N-C bond, allowing oxidative addition of Ni(0) into the N-C bond. The resulting acyl-

nickel species is trapped by an alcohol.

Workflow Diagram

Step 1: Activation
Primary Amide + Boc20 — N,N-Di-Boc Amide

Purify Intermediate
Step 2: Catalysis Setup
Ni(cod)2 + Ligand (SIPr) + Alcohol
Heat (Toluene, 80°C)

Step 3: Oxidative Addition
Twisted Amide + Ni(0) — Acyl-Ni(Il)-N(Boc)2

Step 4: Product Formation
Reductive Elimination — Ester + HN(Boc)2

Click to download full resolution via product page
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Caption: Two-stage workflow for converting stable amides to esters via twisted di-Boc
intermediates.

Step 1: Synthesis of N,N-Di-Boc Amide (Activation)
¢ Reactants: Primary Amide (1.0 equiv), Bocz0 (3.0 equiv), DMAP (0.1 equiv).

e Solvent: MeCN (0.5 M).
» Procedure:
o Suspend amide and DMAP in MeCN.
o Add Boc:z0 (liquid or solution).
o Stir at RT overnight (monitor TLC for disappearance of mono-Boc intermediate).

o Crucial: Concentrate and filter through a short silica plug (eluting with 10% EtOAc/Hex) to
remove excess Boc20. N,N-di-Boc amides are stable but sensitive to prolonged silica
exposure.

Step 2: Nickel-Catalyzed Esterification[4]

¢ Reactants:

o

N,N-Di-Boc Amide (0.2 mmol, 1.0 equiv)

o

Alcohol Nucleophile (1.2—-2.0 equiv) [Use aliphatic alcohols; phenols work but require
optimization]

o

Catalyst: Ni(cod)z (10-15 mol%)

[¢]

Ligand: SIPr (1,3-Bis(2,6-diisopropylphenyl)imidazolidin-2-ylidene) (10-15 mol%)

[¢]

Solvent: Toluene (anhydrous, deoxygenated), 1.0 mL (0.2 M).

e Glovebox/Schlenk Technique (Strictly Anaerobic):
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o In a glovebox, mix Ni(cod)2 and SIPr in toluene and stir for 5 mins to form the active
catalyst (solution turns deep yellow/orange).

o Add the N,N-di-Boc amide and the alcohol.

o Seal the vial/tube.

» Reaction:
o Heat to 80 °C for 12—-24 hours.

o Workup:
o Cool to RT. Filter through a Celite pad (eluting with EtOAC).
o Concentrate and purify via flash chromatography.[5]

o Note: The byproduct is di-tert-butyl iminodicarboxylate (HN(Boc)z), which is easily
separated.

Part 4: Troubleshooting & Critical Parameters
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Issue Probable Cause Corrective Action

Increase Bocz20 to 4.0 equiv;
S ) Incomplete conversion to di- ensure DMAP is fresh. Use
Low Yield in Di-Boc Synthesis .
Boc (stuck at mono-Boc). MeCN as solvent (polar aprotic

promotes acylation).

Twisted amides are highly

sensitive to water. Dry all
Hydrolysis of Twisted Amide Moisture contamination. solvents over molecular

sieves. Store reagents in a

desiccator or glovebox.

Ni(cod)2 must be a bright

S ] Catalyst deactivation yellow powder. If it looks pale
No Reaction in Ni-Catalysis o o o
(Oxidation). or white, it is oxidized. Use a
glovebox.

For esterification, ensure the
alcohol is not wet. If using
o - Nucleophile is too basic amine nucleophiles
Transamidation Competition ] o ]
(amines). (transamidation), no Ni catalyst
is needed for twisted amides—

just mix in neutral solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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